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Compound of Interest

Compound Name:
5-Methyl-[1,2,4]triazolo[1,5-

a]pyrimidin-7-ol

CAS No.: 2503-56-2

Cat. No.: B1216822

Get Quote

For Researchers, Scientists, and Drug Development Professionals: An objective comparison of

in silico ADME prediction performance for triazolopyrimidine derivatives, supported by available

data from recent studies.

Triazolopyrimidine derivatives have emerged as a promising scaffold in medicinal chemistry,

exhibiting a wide range of biological activities. Early assessment of their Absorption,

Distribution, Metabolism, and Excretion (ADME) properties is crucial for identifying viable drug

candidates and reducing late-stage attrition. This guide provides a comparative overview of in

silico ADME predictions for various triazolopyrimidine derivatives, based on data from several

computational studies.

Comparative Analysis of Predicted ADME Properties
The following table summarizes the in silico predicted ADME and drug-likeness properties for a

selection of triazolopyrimidine derivatives from various studies. These predictions were

primarily generated using tools such as SwissADME and ProTox-II.[1][2][3]
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Note: A lower toxicity class number indicates higher toxicity.

Experimental Protocols: In Silico ADME & Toxicity
Prediction
The data presented in this guide were generated using established in silico methodologies.

While specific parameters may vary between studies, the general workflow remains consistent.

Methodology for ADME Prediction (e.g., using SwissADME):

Compound Input: The 2D or 3D structure of the triazolopyrimidine derivative is provided as

input, typically in SMILES or SDF format.

Physicochemical Property Calculation: The software calculates fundamental

physicochemical properties, including molecular weight, LogP (a measure of lipophilicity),

number of hydrogen bond donors and acceptors, and topological polar surface area (TPSA).
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Drug-Likeness Evaluation: These properties are then evaluated against established rules,

most notably Lipinski's Rule of Five, to assess the compound's potential as an orally

bioavailable drug.

Pharmacokinetic Prediction: The platform employs predictive models to estimate

pharmacokinetic properties such as gastrointestinal (GI) absorption and blood-brain barrier

(BBB) permeability.

Cytochrome P450 (CYP) Inhibition Prediction: The tool predicts the likelihood of the

compound inhibiting major CYP450 enzymes (e.g., CYP1A2, CYP2C9, CYP2C19, CYP2D6,

CYP3A4), which is crucial for assessing potential drug-drug interactions.

Methodology for Toxicity Prediction (e.g., using ProTox-II):

Compound Input: The chemical structure of the derivative is submitted to the web server.

Toxicity Prediction: The platform uses a combination of fragment-based and machine

learning models to predict various toxicity endpoints, including oral toxicity (LD50) and a

corresponding toxicity class. It may also predict potential organ toxicities.

Visualizing the In Silico Workflow and ADME
Concepts
To better illustrate the processes involved in in silico ADME prediction, the following diagrams

have been generated.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1216822?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Input

In Silico Analysis

Predicted Properties

Triazolopyrimidine Derivative
(SMILES/SDF)

ADME Prediction
(e.g., SwissADME)

Toxicity Prediction
(e.g., ProTox-II)

Physicochemical
Properties

Drug-Likeness
(Lipinski's Rule)

Pharmacokinetics
(GI, BBB)

Toxicity Profile
(LD50, Class)

Click to download full resolution via product page

Caption: General workflow for in silico ADME and toxicity prediction.
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Caption: Key ADME properties evaluated in drug discovery.

Conclusion
The in silico ADME profiling of triazolopyrimidine derivatives suggests that this scaffold is a

promising starting point for the development of drug-like molecules.[1] The analyzed

compounds generally exhibit favorable physicochemical properties and adhere to Lipinski's

Rule of Five, indicating a good potential for oral bioavailability.[1][4] Most of the evaluated

derivatives are predicted to have high gastrointestinal absorption. However, predictions

regarding blood-brain barrier permeability vary, which could be advantageous or
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disadvantageous depending on the desired therapeutic target. Potential for CYP450 enzyme

inhibition and varying levels of predicted toxicity highlight the need for further experimental

validation and lead optimization to develop safe and effective drug candidates.[1][2] These

computational predictions serve as a valuable initial screen, guiding the selection and

prioritization of derivatives for further synthesis and in vitro/in vivo testing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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